![molecular formula C8H4BrF2N B1441532 4-(Bromomethyl)-2,5-difluorobenzonitrile CAS No. 1245651-19-7](/img/structure/B1441532.png)
4-(Bromomethyl)-2,5-difluorobenzonitrile
Overview
Description
4-(Bromomethyl)benzonitrile is an organic compound used as a building block in organic synthesis . It has a linear formula of BrCH2C6H4CN .
Synthesis Analysis
While specific synthesis methods for 4-(Bromomethyl)-2,5-difluorobenzonitrile are not available, bromomethyl compounds are generally synthesized through radical bromination or electrophilic aromatic substitution .Molecular Structure Analysis
The molecular structure of 4-(Bromomethyl)benzonitrile consists of a benzene ring with a bromomethyl (BrCH2-) and a nitrile (CN) group attached . The exact structure of 4-(Bromomethyl)-2,5-difluorobenzonitrile would also include two fluorine atoms on the benzene ring.Physical And Chemical Properties Analysis
4-(Bromomethyl)benzonitrile is a solid at room temperature . It has a melting point of 115-117°C .Scientific Research Applications
Synthesis of Chelating Ligands
4-(Bromomethyl)-2,5-difluorobenzonitrile: is utilized in the synthesis of ligands that contain a chelating pyrazolyl-pyridine group. These ligands are significant due to their ability to form stable complexes with various metal ions, which is crucial in catalysis and material science .
Preparation of Tetrazole Derivatives
This compound is also instrumental in preparing 4-[(2H-tetrazol-2-yl)methyl]benzonitrile . The reaction involves 2H-tetrazole and serves as a method to introduce tetrazole moieties into other chemical structures, which are valuable in pharmaceuticals and agrochemicals .
Antihypertensive Agents
While not directly related to 4-(Bromomethyl)-2,5-difluorobenzonitrile , its structural analog, 4-(Bromomethyl)benzoic acid , is used as an intermediate in synthesizing eprosartan, an antihypertensive agent. This suggests potential applications of the difluorobenzonitrile derivative in similar medicinal chemistry contexts .
Photosensitizers for Photodynamic Therapy
Again, by analogy with 4-(Bromomethyl)benzoic acid , which is used in preparing photosensitizers like temoporfin, 4-(Bromomethyl)-2,5-difluorobenzonitrile could be explored for synthesizing novel photosensitizers for use in photodynamic therapy, a treatment for certain types of cancer .
Safety and Hazards
Mechanism of Action
Mode of Action
The bromomethyl group could undergo nucleophilic substitution reactions, where a nucleophile attacks the carbon bonded to the bromine, leading to the replacement of the bromine atom . The nitrile group could also participate in various chemical reactions, such as hydrolysis, reduction, or addition reactions .
Biochemical Pathways
Without specific studies, it’s hard to determine the exact biochemical pathways that “4-(Bromomethyl)-2,5-difluorobenzonitrile” might affect. Compounds with similar structures have been used in suzuki–miyaura coupling reactions, a type of carbon-carbon bond-forming reaction .
Action Environment
The action, efficacy, and stability of “4-(Bromomethyl)-2,5-difluorobenzonitrile” could be influenced by various environmental factors, such as pH, temperature, and the presence of other substances. For example, the reactivity of the bromomethyl group could be affected by the pH of the environment .
properties
IUPAC Name |
4-(bromomethyl)-2,5-difluorobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF2N/c9-3-5-1-8(11)6(4-12)2-7(5)10/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYBADXNEYMARJT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)C#N)F)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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